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Abstract

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate is a substituted cyclobutane derivative
with potential applications as a building block in organic synthesis and medicinal chemistry. Its
bifunctional nature, possessing both a hydroxyl group and an ethyl ester, makes it a versatile
intermediate for the introduction of the 1-(hydroxymethyl)cyclobutane-1-carbonyl moiety into
larger molecules. This technical guide provides a comprehensive overview of its chemical
properties, a hypothetical synthesis protocol, and safety information based on available data.
Due to a lack of extensive studies in publicly accessible literature, experimental data for several
physical and spectroscopic properties are currently unavailable.

Chemical Properties

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate, with the CAS number 1195-81-9, is an
organic compound featuring a strained cyclobutane ring.[1] This structural feature can influence
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its reactivity.[1] The molecule's chemical identity and computed properties are summarized
below.

Table 1: Chemical Identifiers and Computed Properties

Property Value Source
ethyl 1-

IUPAC Name (hydroxymethyl)cyclobutane-1-  PubChem][2]
carboxylate

CAS Number 1195-81-9 PubChem][2]

Molecular Formula CsH1403 PubChem|[2]

Molecular Weight 158.19 g/mol PubChem|[2]

Canonical SMILES CCOC(=0)Cc1(ccceu)eo PubChem|[2]

PWMQFMMZBJUHID-
InChl Key PubChem][2]
UHFFFAOYSA-N

Computed XLogP3 0.6 PubChem|[2]
Computed Hydrogen Bond

PubChem[2]
Donor Count
Computed Hydrogen Bond

PubChem|[2]
Acceptor Count
Computed Rotatable Bond

3 PubChem][2]

Count

Table 2: Physical Properties
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Property Value Notes
Boiling Point Data not available
Melting Point Data not available
Density Data not available

The presence of a hydroxyl
roup suggests potential for
Solubility Data not available grotip stgg .p )
hydrogen bonding, which may

influence its solubility.[1]

Synthesis and Experimental Protocols

A detailed, experimentally validated synthesis protocol for Ethyl 1-
(hydroxymethyl)cyclobutane-1-carboxylate is not readily available in the scientific literature.
However, a plausible synthetic route can be proposed based on established organic chemistry
principles, starting from diethyl cyclobutane-1,1-dicarboxylate.

Hypothetical Synthesis Workflow
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Hypothetical Synthesis of Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate

Diethyl cyclobutane-1,1-dicarboxylate

1. KOH, EtOH/H20
2. Acidic workup

Mono-saponification

l

1-(Ethoxycarbonyl)cyclobutane-1-carboxylic acid

e.g., BHs-THF or LiAlH4 (selective reduction)

Reduction of carboxylic acid

y

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate
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General Workflow for Biological Activity Screening

Compound Synthesis and Purification

l

In vitro Assays
(e.g., enzyme inhibition, receptor binding)

l

Cell-based Assays
(e.g., cytotoxicity, signaling pathway modulation)

l

Hit Identification

l

Lead Optimization

l

In vivo Studies
(Animal models)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAS 1195-81-9: Cyclobutanecarboxylic acid, 1-(hydroxymethy... [cymitquimica.com]

o 2. Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate | C8H1403 | CID 15670506 -
PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. ["Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate"
chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189900#ethyl-1-hydroxymethyl-cyclobutane-1-
carboxylate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://cymitquimica.com/cas/1195-81-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-_hydroxymethyl_cyclobutane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-_hydroxymethyl_cyclobutane-1-carboxylate
https://www.benchchem.com/product/b189900#ethyl-1-hydroxymethyl-cyclobutane-1-carboxylate-chemical-properties
https://www.benchchem.com/product/b189900#ethyl-1-hydroxymethyl-cyclobutane-1-carboxylate-chemical-properties
https://www.benchchem.com/product/b189900#ethyl-1-hydroxymethyl-cyclobutane-1-carboxylate-chemical-properties
https://www.benchchem.com/product/b189900#ethyl-1-hydroxymethyl-cyclobutane-1-carboxylate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

